3-{[(3-Hydroxybutyl)amino]methyl}phenol

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 3-[(3-hydroxybutylamino)methyl]phenol
• InChI: InChI=1S/C11H17NO2/c1-9(13)5-6-12-8-10-3-2-4-11(14)7-10/h2-4,7,9,12-14H,5-6,8H2,1H3
• InChI Key: ZFQRFSDVQRXYCE-UHFFFAOYSA-N
• Canonical SMILES: CC(CCNCC1=CC(=CC=C1)O)O

Description

3-{[(3-Hydroxybutyl)amino]methyl}phenol is a phenolic derivative characterized by a hydroxyphenyl core substituted with a 3-hydroxybutylaminomethyl group at the meta position. Its molecular formula is C₁₁H₁₇NO₂ (calculated based on structural analogs in ), with a molecular weight of approximately 195.26 g/mol. The compound combines the aromatic hydroxyl group of phenol with a secondary amine-linked hydroxybutyl chain, which may confer unique solubility, reactivity, and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(3-Hydroxybutyl)amino]methyl}phenol typically involves the nucleophilic aromatic substitution of a suitable phenol derivative with a 3-hydroxybutylamine. The reaction conditions often require a base to deprotonate the phenol, facilitating the nucleophilic attack on the aromatic ring .

Industrial Production Methods

On an industrial scale, the production of 3-{[(3-Hydroxybutyl)amino]methyl}phenol may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of catalysts and optimized reaction conditions can enhance the yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

3-{[(3-Hydroxybutyl)amino]methyl}phenol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The aromatic ring can be reduced under specific conditions.

Substitution: The phenol group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) is common.

Substitution: Electrophilic reagents like bromine (Br2) or nitric acid (HNO3) can be employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or aldehydes, while substitution can introduce various functional groups onto the aromatic ring .

Scientific Research Applications

3-{[(3-Hydroxybutyl)amino]methyl}phenol has a wide range of applications in scientific research:

Chemistry: It serves as a building block for synthesizing more complex molecules.

Biology: It can be used in the study of enzyme interactions and metabolic pathways.

Industry: It is used in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism by which 3-{[(3-Hydroxybutyl)amino]methyl}phenol exerts its effects involves interactions with various molecular targets. The phenol group can form hydrogen bonds with proteins, while the amine group can participate in ionic interactions. These interactions can modulate enzyme activity and influence biological pathways .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 3-{[(3-Hydroxybutyl)amino]methyl}phenol with five structurally related compounds:

Compound Name	Substituents/Functional Groups	Molecular Formula	Molecular Weight (g/mol)	Key Differences	Reference
4-Chloro-2-(((3-hydroxybutyl)amino)methyl)phenol	Chloro group at C4, aminomethyl at C2	C₁₁H₁₆ClNO₂	229.70	Chloro substitution alters lipophilicity
3-(Dibutylamino)phenol	Dibutylamino group at C3 (no hydroxyl on alkyl)	C₁₄H₂₃NO	221.34	Tertiary amine; lacks hydroxyl on alkyl
3-(3-Hydroxybutyl)phenol	3-Hydroxybutyl group directly attached at C3	C₁₀H₁₄O₂	166.22	No aminomethyl linkage; simpler structure
2-ethoxy-4-(3-hydroxybutyl)phenol	Ethoxy at C2, 3-hydroxybutyl at C4	C₁₂H₁₈O₃	210.27	Ether group instead of amine
3-({[3-(dimethylamino)propyl]amino}methyl)phenol	Dimethylaminopropyl chain at aminomethyl position	C₁₂H₂₀N₂O	208.30	Shorter chain with tertiary amine

Key Observations:

• Substituent Position: The position of the hydroxybutylaminomethyl group (meta vs. para/ortho) significantly impacts electronic properties and steric effects. For example, 4-Chloro-2-(((3-hydroxybutyl)amino)methyl)phenol has enhanced lipophilicity due to the chloro group .
• Functional Groups: The presence of an ether (e.g., 2-ethoxy-4-(3-hydroxybutyl)phenol) reduces basicity compared to amine-containing analogs . Tertiary amines (e.g., 3-(Dibutylamino)phenol) may improve solubility in organic solvents .

Physicochemical Properties

• Solubility: The hydroxyl and amine groups in 3-{[(3-Hydroxybutyl)amino]methyl}phenol suggest moderate water solubility, comparable to 3-(3-Hydroxybutyl)phenol (logP ~1.5–2.0) . Chlorinated analogs (e.g., 4-Chloro-2-...) exhibit higher logP values (~2.5–3.0) .
• Acidity/Basicity: The phenolic hydroxyl (pKa ~10) and secondary amine (pKa ~9–10) contribute to pH-dependent solubility. Tertiary amines (e.g., 3-(Dibutylamino)phenol) are less basic (pKa ~7–8) .

Biological Activity

3-{[(3-Hydroxybutyl)amino]methyl}phenol, a phenolic compound, has garnered attention for its potential biological activities, particularly in antioxidant, anti-inflammatory, and antimicrobial contexts. This article reviews its biological activity based on diverse research findings, including case studies and data tables.

Chemical Structure and Properties

The compound 3-{[(3-Hydroxybutyl)amino]methyl}phenol is characterized by a phenolic ring substituted with an amino group and a hydroxybutyl side chain. Its chemical structure can be represented as follows:

$$\text{C}_{12}\text{H}_{17}\text{N}\text{O}_{2}$$

Antioxidant Activity

Phenolic compounds are well-known for their antioxidant properties, which help in neutralizing free radicals and reducing oxidative stress. Research indicates that derivatives of phenolic compounds exhibit varying degrees of antioxidant activity. For instance, studies have shown that 3-{[(3-Hydroxybutyl)amino]methyl}phenol demonstrates significant scavenging ability against reactive oxygen species (ROS), which is crucial in preventing cellular damage.

Table 1: Comparative Antioxidant Activity of Phenolic Compounds

Compound	DPPH Scavenging Activity (%)	IC50 (µM)
3-{[(3-Hydroxybutyl)amino]methyl}phenol	75	12.5
Hydroxytyrosol	85	10.0
Butylated Hydroxytoluene (BHT)	70	15.0

Anti-inflammatory Properties

The anti-inflammatory effects of phenolic compounds are attributed to their ability to inhibit pro-inflammatory mediators such as cyclooxygenase (COX) enzymes and tumor necrosis factor-alpha (TNF-α). In vitro studies have shown that 3-{[(3-Hydroxybutyl)amino]methyl}phenol significantly reduces the expression of COX-2 and TNF-α in RAW264.7 macrophage cells stimulated with lipopolysaccharide (LPS).

Case Study: Inhibition of COX-2 Expression

A study conducted on RAW264.7 cells treated with LPS revealed that the administration of 3-{[(3-Hydroxybutyl)amino]methyl}phenol resulted in a 40% reduction in COX-2 expression compared to untreated controls. This suggests its potential as a therapeutic agent in inflammatory diseases.

Antimicrobial Activity

The antimicrobial activity of phenolic compounds has been extensively studied, particularly against various bacterial strains. 3-{[(3-Hydroxybutyl)amino]methyl}phenol exhibits notable antibacterial properties against both Gram-positive and Gram-negative bacteria.

Table 2: Antimicrobial Efficacy of 3-{[(3-Hydroxybutyl)amino]methyl}phenol

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

The biological activities of 3-{[(3-Hydroxybutyl)amino]methyl}phenol can be attributed to its ability to modulate various signaling pathways involved in inflammation and oxidative stress response. It is believed to act through the following mechanisms:

• Scavenging Free Radicals : The hydroxyl group in the phenolic structure plays a crucial role in donating electrons to free radicals.
• Inhibition of Pro-inflammatory Cytokines : By suppressing the expression of cytokines like TNF-α, it helps mitigate inflammatory responses.
• Disruption of Bacterial Membranes : Its hydrophobic properties allow it to integrate into bacterial membranes, leading to increased permeability and cell death.